Cas no 55569-61-4 (3β-DOXYL-5α-cholestane, Free Radical)

• Product name: 3β-DOXYL-5α-cholestane, Free Radical
• CAS No: 55569-61-4
• MF: C₃₁H₅₄NO₂
• MW: 472.765969753265
• CID: 944156
• PubChem ID: 24855313

3β-DOXYL-5α-cholestane, Free Radical Chemical and Physical Properties

Names and Identifiers

• 3BETA-DOXYL-5ALPHA-CHOLESTANE FREE
• (5S,8R,9S,10S,13R,14S,17R)-3'-λ¹-oxidanyl-4',4',10,13-tetramethyl-17-[(2R)-6-methylheptan-2-yl]spiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-1,3-oxazo
• {(5S,8R,9S,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-4',4',10,13-tetramethylhexadecahydro-3'H-spiro[cyclopenta[a]phenanthrene-3,2'-[1,3]oxazolidin]-3'-yl}oxidanyl
• 3B-doxyl-5A-cholestane
• 3beta-DOXYL-5alpha-cholestane,free radical
• 3β-DOXYL-5α-cholestane, free radical
• 3beta-DOXYL-5alpha-cholestane, free radical
• 55569-61-4
• 3-Doxyl-5-alpha-cholestane,free radical
• CID 2724316
• 3β-DOXYL-5α-cholestane, Free Radical

• MDL： MFCD00074781
• Inchi： InChI=1S/C31H55NO2/c1-21(2)9-8-10-22(3)25-13-14-26-24-12-11-23-19-31(32(33)28(4,5)20-34-31)18-17-29(23,6)27(24)15-16-30(25,26)7/h21-27,33H,8-20H2,1-7H3/t22-,23+,24+,25-,26+,27+,29+,30-,31?/m1/s1
• InChI Key： ODDFHESUNMAHDN-LJGTUOGHSA-N
• SMILES： C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC5(C4)N(C(CO5)(C)C)O)C)C

Computed Properties

• Exact Mass: 472.41545497g/mol
• Monoisotopic Mass: 472.41545497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 13.5Ų
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.0±0.1 g/cm3
• Melting Point: 176-178 °C (lit.)
• Boiling Point: 552.0±39.0 °C at 760 mmHg
• Flash Point: Not available
• Solubility: Not available
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

3β-DOXYL-5α-cholestane, Free Radical Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives